![molecular formula C10H9BrO4 B3302000 5-Bromo-2-(2-carboxyethyl)benzoic acid CAS No. 91445-86-2](/img/structure/B3302000.png)
5-Bromo-2-(2-carboxyethyl)benzoic acid
Overview
Description
5-Bromo-2-(2-carboxyethyl)benzoic acid is a chemical compound with the molecular formula C9H7BrO4 . It is a solid substance at room temperature .
Synthesis Analysis
The synthesis of 5-Bromo-2-(2-carboxyethyl)benzoic acid can be achieved through several steps. In one method, dimethyl terephthalate was used as the raw starting material, and the compound was prepared effectively in six steps, including nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization . Another method involves using 2-chlorobenzoic acid as a raw material, and monobromination reaction is carried out in an NBS/sulfuric acid system to prepare 5-bromo-2-chlorobenzoic acid .Molecular Structure Analysis
The molecular structure of 5-Bromo-2-(2-carboxyethyl)benzoic acid can be represented by the linear formula C9H7BrO4 . More detailed structural information can be obtained from 2D Mol files or computed 3D SD files .Chemical Reactions Analysis
5-Bromo-2-(2-carboxyethyl)benzoic acid is a key intermediate for the synthesis of a family of promising SGLT2 inhibitors currently in preclinical and phase I studies for diabetes therapy . The chemical reactions involved in its synthesis include nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization .Physical And Chemical Properties Analysis
5-Bromo-2-(2-carboxyethyl)benzoic acid is a solid at room temperature . It has a molecular weight of 259.06 .Scientific Research Applications
Synthesis and Manufacturing
5-Bromo-2-(2-carboxyethyl)benzoic acid plays a crucial role in the synthesis of therapeutic compounds. A key example is its use as an intermediate in the manufacturing of Sodium-glucose co-transporter-2 (SGLT2) inhibitors, which are promising in diabetes therapy. This process involves multiple steps like nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization, emphasizing its versatility in complex organic syntheses (Zhang et al., 2022).
Biological Activity and Complex Formation
The compound is instrumental in forming metal complexes with significant biological activities. For example, studies have shown its ability to form complexes with cadmium, exhibiting notable antifungal and antibacterial properties against pathogens like A. Niger, S. Aurores, and E. Coli (Jaber, Kyhoiesh, & Jawad, 2021). These findings are pivotal in developing new antimicrobial agents.
Structural and Physical Chemistry
5-Bromo-2-(2-carboxyethyl)benzoic acid is also important in the study of molecular structures and interactions. Research involving this compound has contributed to understanding hydrogen bonding and molecular networks, providing insights into the formation of two-dimensional nanostructures and their stability (Hemamalini & Fun, 2010). Additionally, its role in the formation of halogen bonds and its impact on nanoarchitectures at the liquid-solid interface have been explored (Wu et al., 2017).
Antiviral and Antimicrobial Research
In the field of pharmaceuticals, derivatives of 5-Bromo-2-(2-carboxyethyl)benzoic acid have been synthesized and tested for antiviral and antimicrobial activities. These studies contribute significantly to the development of new medications for treating infectious diseases (Selvam, Murugesh, Chandramohan, Pannecouque, & De Clercq, 2010).
Mechanism of Action
Safety and Hazards
Future Directions
While specific future directions for 5-Bromo-2-(2-carboxyethyl)benzoic acid are not mentioned, it is a key intermediate in the synthesis of SGLT2 inhibitors, which are a new generation of diabetes drugs . Therefore, it can be inferred that future research may focus on improving the synthesis process of this compound and exploring its potential applications in the development of new antidiabetic drugs.
properties
IUPAC Name |
5-bromo-2-(2-carboxyethyl)benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO4/c11-7-3-1-6(2-4-9(12)13)8(5-7)10(14)15/h1,3,5H,2,4H2,(H,12,13)(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJVCRLDOTXBTIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)C(=O)O)CCC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301283999 | |
Record name | 4-Bromo-2-carboxybenzenepropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301283999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(2-carboxyethyl)benzoic acid | |
CAS RN |
91445-86-2 | |
Record name | 4-Bromo-2-carboxybenzenepropanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=91445-86-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-2-carboxybenzenepropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301283999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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